N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)acrylamide

• IUPAC Name: (E)-N-[5-[(4-bromophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H17BrN2O2S/c1-25-17-9-4-14(5-10-17)6-11-19(24)23-20-22-13-18(26-20)12-15-2-7-16(21)8-3-15/h2-11,13H,12H2,1H3,(H,22,23,24)/b11-6+
• InChI Key: XPTBXKPBBHFQPI-IZZDOVSWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Br
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Br
• Molecular Formula: C20H17BrN2O2S
• Molecular Weight: 429.3 g/mol

Description

N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazole derivative, which is a class of organic compounds that contains a five-membered ring containing both sulfur and nitrogen atoms. The purpose of

Mechanism of Action

The mechanism of action of N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)acrylamide involves the inhibition of several key enzymes and signaling pathways involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of protein kinases such as AKT and ERK, which are involved in cell signaling pathways that promote cancer cell growth and survival. Additionally, this compound has been shown to induce the activation of caspases, which are enzymes that play a critical role in the process of apoptosis.
Biochemical and Physiological Effects:
N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)acrylamide has been shown to exhibit several biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to exhibit anti-inflammatory and anti-oxidant activity. Studies have also shown that this compound can improve glucose metabolism and reduce insulin resistance, which may have potential applications in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)acrylamide is its potent anti-cancer activity, which makes it a promising candidate for the development of new cancer drugs. Additionally, this compound exhibits several other biochemical and physiological effects that may have potential applications in other areas of research. However, one of the limitations of this compound is its relatively low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)acrylamide. One area of research is in the development of new cancer drugs based on this compound. Additionally, this compound may have potential applications in the treatment of other diseases such as diabetes and inflammation. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in various fields of scientific research.

Scientific Research Applications

N-[5-(4-bromobenzyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)acrylamide has been investigated for its potential applications in various fields of scientific research. One of the main areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that this compound exhibits potent anti-cancer activity by inhibiting the growth of cancer cells and inducing cell death through apoptosis.